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Compound of Interest

Compound Name: Lycopsamine N-oxide-d7

Cat. No.: B15560125

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lycopsamine N-oxide-d7 is the deuterated form of Lycopsamine N-oxide, a naturally

occurring pyrrolizidine alkaloid (PA) found in various plant species, particularly from the

Boraginaceae family. Due to the potential hepatotoxicity of PAs, accurate quantification in food,

herbal products, and biological matrices is crucial for safety assessment. Lycopsamine N-
oxide-d7 serves as an invaluable internal standard for analytical methods, primarily in liquid

chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate and precise

quantification of the parent compound. Its chemical and physical properties closely mimic those

of the unlabeled analyte, allowing it to compensate for variations during sample preparation

and analysis.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Lycopsamine N-oxide and its

deuterated analog are presented below.
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Property Lycopsamine N-oxide Lycopsamine N-oxide-d7

Molecular Formula C₁₅H₂₅NO₆ C₁₅H₁₈D₇NO₆

Molecular Weight 315.36 g/mol 322.41 g/mol

CAS Number 95462-15-0 Not available

Appearance White to off-white solid Not specified

Solubility
Soluble in methanol, ethanol,

and water
Not specified

Storage Temperature -20°C Not specified

Synthesis of Lycopsamine N-oxide
A detailed experimental protocol for the synthesis of Lycopsamine N-oxide-d7 is not readily

available in the public domain. However, the synthesis of the unlabeled Lycopsamine N-oxide

is well-documented and involves a two-step process: the synthesis of the parent alkaloid,

Lycopsamine, followed by its N-oxidation. The introduction of deuterium labels would typically

be performed on a precursor molecule during the synthesis of Lycopsamine.

Experimental Protocol: Synthesis of Lycopsamine N-
oxide
Step 1: Synthesis of Lycopsamine

The synthesis of Lycopsamine involves the esterification of the necine base, (-)-retronecine,

with a protected form of the necic acid, (-)-viridifloric acid, followed by deprotection.

Protection of (-)-Viridifloric Acid:

Dissolve (-)-viridifloric acid in a mixture of acetone and 2,2-dimethoxypropane.

Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

Stir the reaction at room temperature and monitor its completion using thin-layer

chromatography (TLC).
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Quench the reaction with a mild base (e.g., sodium bicarbonate).

Extract the protected acid with an organic solvent and purify it using column

chromatography.

Esterification with (-)-Retronecine:

Dissolve the protected (-)-viridifloric acid, (-)-retronecine, and a coupling agent such as

dicyclohexylcarbodiimide (DCC) along with a catalyst like 4-dimethylaminopyridine

(DMAP) in an anhydrous aprotic solvent (e.g., dichloromethane).

Stir the reaction mixture at room temperature until completion, monitoring by TLC.

Filter the reaction mixture to remove the dicyclohexylurea byproduct.

Wash the filtrate with aqueous acid and brine, then dry it over anhydrous sodium sulfate.

Concentrate the organic layer and purify the crude product by column chromatography to

obtain protected Lycopsamine.

Deprotection to Yield Lycopsamine:

Dissolve the protected Lycopsamine in methanol.

Add an aqueous acid (e.g., dilute HCl or acetic acid) and stir at room temperature.

Monitor the reaction by TLC until completion.

Neutralize the reaction mixture with a mild base.

Remove the solvent under reduced pressure.

Purify the resulting Lycopsamine by column chromatography or recrystallization.

Step 2: N-Oxidation of Lycopsamine

Dissolve Lycopsamine in an appropriate solvent (e.g., dichloromethane for m-CPBA or

methanol for H₂O₂).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cool the solution to 0°C.

Add the oxidizing agent (e.g., meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen

peroxide (H₂O₂)) portion-wise.

Stir the reaction at 0°C and allow it to slowly warm to room temperature, monitoring by TLC.

Upon completion, quench the excess oxidizing agent (e.g., with sodium thiosulfate for H₂O₂

or sodium sulfite for m-CPBA).

Remove the solvent and purify the crude Lycopsamine N-oxide by column chromatography

or recrystallization.
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To cite this document: BenchChem. [Lycopsamine N-oxide-d7: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560125/docs#lycopsamine-n-oxide-d7-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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